Cas no 896310-01-3 (6-{(1-methyl-1H-imidazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-chloro-3-nitrobenzoate)

6-{(1-methyl-1H-imidazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-chloro-3-nitrobenzoate structure
896310-01-3 structure
Product name:6-{(1-methyl-1H-imidazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-chloro-3-nitrobenzoate
CAS No:896310-01-3
MF:C17H12ClN3O6S
MW:421.811681747437
CID:6059823
PubChem ID:18574062

6-{(1-methyl-1H-imidazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-chloro-3-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

    • 6-{(1-methyl-1H-imidazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-chloro-3-nitrobenzoate
    • Benzoic acid, 4-chloro-3-nitro-, 6-[[(1-methyl-1H-imidazol-2-yl)thio]methyl]-4-oxo-4H-pyran-3-yl ester
    • SR-01000022819-1
    • 896310-01-3
    • F2567-0077
    • SR-01000022819
    • 6-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 4-chloro-3-nitrobenzoate
    • [6-[(1-methylimidazol-2-yl)sulfanylmethyl]-4-oxopyran-3-yl] 4-chloro-3-nitrobenzoate
    • 6-(((1-methyl-1H-imidazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 4-chloro-3-nitrobenzoate
    • AKOS024660767
    • Inchi: 1S/C17H12ClN3O6S/c1-20-5-4-19-17(20)28-9-11-7-14(22)15(8-26-11)27-16(23)10-2-3-12(18)13(6-10)21(24)25/h2-8H,9H2,1H3
    • InChI Key: NIEVNVYVQXYWLP-UHFFFAOYSA-N
    • SMILES: C(OC1C(=O)C=C(CSC2N(C)C=CN=2)OC=1)(=O)C1=CC=C(Cl)C([N+]([O-])=O)=C1

Computed Properties

  • Exact Mass: 421.0135340g/mol
  • Monoisotopic Mass: 421.0135340g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 6
  • Complexity: 710
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 142Ų

Experimental Properties

  • Density: 1.55±0.1 g/cm3(Predicted)
  • Boiling Point: 656.6±65.0 °C(Predicted)
  • pka: 5.37±0.25(Predicted)

6-{(1-methyl-1H-imidazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-chloro-3-nitrobenzoate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2567-0077-5mg
6-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 4-chloro-3-nitrobenzoate
896310-01-3 90%+
5mg
$69.0 2023-05-16
Life Chemicals
F2567-0077-25mg
6-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 4-chloro-3-nitrobenzoate
896310-01-3 90%+
25mg
$109.0 2023-05-16
Life Chemicals
F2567-0077-30mg
6-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 4-chloro-3-nitrobenzoate
896310-01-3 90%+
30mg
$119.0 2023-05-16
Life Chemicals
F2567-0077-5μmol
6-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 4-chloro-3-nitrobenzoate
896310-01-3 90%+
5μl
$63.0 2023-05-16
Life Chemicals
F2567-0077-100mg
6-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 4-chloro-3-nitrobenzoate
896310-01-3 90%+
100mg
$248.0 2023-05-16
Life Chemicals
F2567-0077-10mg
6-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 4-chloro-3-nitrobenzoate
896310-01-3 90%+
10mg
$79.0 2023-05-16
Life Chemicals
F2567-0077-15mg
6-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 4-chloro-3-nitrobenzoate
896310-01-3 90%+
15mg
$89.0 2023-05-16
Life Chemicals
F2567-0077-2μmol
6-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 4-chloro-3-nitrobenzoate
896310-01-3 90%+
2μl
$57.0 2023-05-16
Life Chemicals
F2567-0077-40mg
6-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 4-chloro-3-nitrobenzoate
896310-01-3 90%+
40mg
$140.0 2023-05-16
Life Chemicals
F2567-0077-4mg
6-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 4-chloro-3-nitrobenzoate
896310-01-3 90%+
4mg
$66.0 2023-05-16

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